Cas no 5428-89-7 (5-chloropyrimidin-2-amine)

• Product Name: 5-chloropyrimidin-2-amine
• CAS No: 5428-89-7
• MF: C₄H₄ClN₃
• MW: 129.547658920288
• MDL: MFCD00014604
• CID: 45862
• PubChem ID: 24883840
• Update Time: 2025-04-18

5-chloropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloropyrimidine
• 5-Chloro-2-pyrimidinamine
• 5-Chloropyrimidin-2-amine
• 2-AMino-5-chloropyridine
• A7895
• 5428-89-7
• MFCD00014604
• 5-25-10-00084 (Beilstein Handbook Reference)
• (5-chloro-pyrimidin-2-yl)-amine
• NSC 13326
• AM20100338
• CS-W013442
• 5-Chloro-2-pyrimidinamine #
• EINECS 226-581-2
• NSC-13326
• 2-Pyrimidinamine, 5-chloro-
• O11413
• 2-Amino-5-chloropyrimidine, 97%
• SCHEMBL40335
• AC-7482
• W-105647
• 12-OXO-6,7,8,9,10,12-HEXAHYDRO-AZEPINO[2,1-B]QUINAZOLINE-3-CARBOXYLICACID
• BRN 0110914
• EN300-95739
• Pyrimidine, 2-amino-5-chloro-
• 2-Pyrimidine, 5-chloro-
• AKOS003669817
• NS00033029
• 8P-009
• 5-chloropyrimidine-2-amine
• FT-0688560
• FT-0611163
• AB01163
• NSC13326
• DTXSID9063875
• LVC9BC7LGW
• TIMTEC-BB SBB005486
• 2-Pyrimidinamine, 5-chloro- (9CI)
• 5-chlorpyrimidin-2-amin
• 5-chloro-2-pyrimidinylamine
• 5-chloro-pyrimidin-2-ylamine
• DB-358968
• DB-020467
• A1918
• 5-chloropyrimidin-2-amine

• MDL： MFCD00014604
• Inchi： 1S/C4H4ClN3/c5-3-1-7-4(6)8-2-3/h1-2H,(H2,6,7,8)
• InChI Key： OQZMDDKDHRIGDY-UHFFFAOYSA-N
• SMILES： ClC1C=NC(N)=NC=1
• BRN： 110914

Computed Properties

• Exact Mass: 129.00900
• Monoisotopic Mass: 129.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 69.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4370
• Melting Point: 235-238 °C (lit.)
• Boiling Point: 314.6 °C at 760 mmHg
• Flash Point: 144.1 °C
• Refractive Index: 1.617
• PSA: 51.80000
• LogP: 1.29340
• pka: 1.93±0.10(Predicted)

5-chloropyrimidin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H318
• Warning Statement： P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36/37
• RTECS：UV6329500
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R22; R41
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• HazardClass：6.1
• PackingGroup：Ⅲ
• TSCA：Yes